![molecular formula C17H17N3O4 B2737517 Ethyl 2-{2-[(2-furylcarbonylamino)methyl]benzimidazolyl}acetate CAS No. 920117-34-6](/img/structure/B2737517.png)
Ethyl 2-{2-[(2-furylcarbonylamino)methyl]benzimidazolyl}acetate
Overview
Description
Synthesis Analysis
The synthesis of this compound involves the reaction of 2-(2-furylcarbonylamino)methylbenzimidazole with ethyl chloroacetate . The esterification process results in the formation of Ethyl 2-{2-[(2-furylcarbonylamino)methyl]benzimidazolyl}acetate . Detailed synthetic pathways and optimization strategies are documented in relevant literature .
Molecular Structure Analysis
The molecular formula of this compound is C19H22N2O5S . It exhibits a benzimidazole core with an attached furan ring and an ethyl ester group. The three-dimensional arrangement of atoms influences its biological activity and interactions with target proteins .
Chemical Reactions Analysis
Ethyl 2-{2-[(2-furylcarbonylamino)methyl]benzimidazolyl}acetate may participate in various chemical reactions, including hydrolysis, esterification, and nucleophilic substitutions. These reactions impact its stability, reactivity, and potential applications .
Scientific Research Applications
- Role of Ethyl 2-{2-[(2-furylcarbonylamino)methyl]benzimidazolyl}acetate :
- Role of Ethyl 2-{2-[(2-furylcarbonylamino)methyl]benzimidazolyl}acetate :
Climate Change Adaptation
Fracture Correlation in Heterogeneous Granite
Mechanism of Action
The precise mechanism of action remains an active area of investigation. Researchers hypothesize that it may interact with specific cellular targets, affecting enzymatic processes or signaling pathways. Further studies are needed to elucidate its mode of action.
Safety and Hazards
As with any chemical compound, safety precautions are essential. Researchers handling Ethyl 2-{2-[(2-furylcarbonylamino)methyl]benzimidazolyl}acetate should adhere to standard laboratory practices, including proper protective equipment, ventilation, and waste disposal. Consult Material Safety Data Sheets (MSDS) for specific safety guidelines .
properties
IUPAC Name |
ethyl 2-[2-[(furan-2-carbonylamino)methyl]benzimidazol-1-yl]acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O4/c1-2-23-16(21)11-20-13-7-4-3-6-12(13)19-15(20)10-18-17(22)14-8-5-9-24-14/h3-9H,2,10-11H2,1H3,(H,18,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WMZVQMZHFGLDJL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1C2=CC=CC=C2N=C1CNC(=O)C3=CC=CO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-{2-[(2-furylcarbonylamino)methyl]benzimidazolyl}acetate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-((3-(2-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-1-(piperidin-1-yl)ethanone](/img/structure/B2737435.png)
![[6-Chloro-1-(2-hydroxyethyl)benzimidazol-2-yl]methyl 4-formylbenzoate](/img/structure/B2737443.png)
![5-Azepan-1-yl-7-chloro-3-(3-fluorophenyl)[1,2,3]triazolo[1,5-a]quinazoline](/img/structure/B2737455.png)
